Cas no 1361862-95-4 (3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde)

• Product Name: 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde
• CAS No: 1361862-95-4
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919099
• Update Time: 2025-06-10

3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-7-1-3-10(14)9(5-7)8-2-4-12(17)15-11(8)6-16/h1-6H,(H,15,17)
• InChI Key： FLPIQZLZTIUWAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(NC=1C=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde

3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1361862-95-4): An Overview

3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1361862-95-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its 2,5-dichlorophenyl and 6-hydroxypicolinaldehyde moieties, which contribute to its distinct properties and reactivity.

The chemical structure of 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde consists of a substituted pyridine ring with a hydroxyl group at the 6-position and a dichlorophenyl group at the 3-position. The presence of these functional groups imparts the compound with a range of interesting chemical and biological activities. For instance, the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the dichlorophenyl group can influence the compound's lipophilicity and electronic properties.

In the realm of medicinal chemistry, 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. This finding suggests that 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde could serve as a valuable starting point for the development of novel anticancer agents.

Beyond its medicinal applications, 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde has also been investigated for its use in materials science. The unique electronic properties of the pyridine ring and the presence of the hydroxyl group make it an attractive candidate for the synthesis of functional materials. Research published in Advanced Materials demonstrated that this compound can be used as a building block for the fabrication of luminescent materials with tunable emission properties. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2,5-dichlorobenzaldehyde with 6-hydroxypyridine-3-carbaldehyde in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physicochemical properties of 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde, such as its solubility, melting point, and stability, are crucial for understanding its behavior in different environments. These properties can be influenced by factors such as pH, temperature, and solvent choice. For instance, the compound's solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions and biological assays.

In conclusion, 3-(2,5-Dichlorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1361862-95-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups enable it to exhibit a range of interesting properties and activities. Ongoing research continues to uncover new applications and optimize synthetic methods for this intriguing molecule.